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CAS No.: 10529-96-1

Cat. No.: S645688

Get Quote

Chemical and Physical Property Data

The table below summarizes the key chemical identification and predicted physicochemical properties of 4-

Dihydroboldenone.

Property Category Detail / Value

Common Name 4-Dihydroboldenone [1]

IUPAC Name (1S,2R,7R,10R,11S,14S,15S)-14-hydroxy-2,15-
dimethyltetracyclo[8.7.0.0²,⁷.0¹¹,¹⁵]heptadec-3-en-5-one [1]

Other Synonyms 17β-Hydroxy-5β-androst-1-en-3-one; 5β-Androst-1-en-17β-ol-3-one [1] [2]

HMDB ID HMDB0006035 [1]

CAS Registry Number 10529-96-1 [1]

Chemical Formula C₁₉H₂₈O₂ [1]

Average Molecular
Weight

288.4244 Da [1] [2]

Monoisotopic Mass 288.20893 Da [1] [2]
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Property Category Detail / Value

Class Androgens and derivatives [1]

Predicted Water
Solubility

0.013 g/L [1] [3]

Predicted LogP 3.38 [1] [3]

Melting Point Not Available

Experimental Water
Solubility

Not Available

Analytical and Spectroscopic Data

The following table details the key experimental protocols and spectroscopic methods used for the

identification and analysis of 4-Dihydroboldenone.

Method / Spectrum
Type

Experimental Conditions / Key Details Accessibility / Notes

General Role in
Analysis

Metabolite of Boldenone; crucial for detecting
illegal AAS use [1]

Parent steroid is often fully
metabolized [1]

| Predicted GC-MS Spectrum | • Ionization: 70 eV, Positive • Instrument: Single quadrupole (predicted by

CFM-ID) [4] | Predicted spectrum; used as a guide [4] | | Predicted LC-MS/MS Spectra | Multiple spectra

predicted at 10V, 20V, and 40V in both Positive and Negative modes [3] | Available for review on FoodB [3]

| | Predicted 1D NMR Spectra | Multiple ¹H and ¹³C NMR spectra predicted at various frequencies (25-226

MHz for ¹³C; 100-900 MHz for ¹H) [2] | Available for review on NP-MRD [2] |

Biological and Toxicological Context
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To provide context for the significance of detecting 4-Dihydroboldenone, the table below summarizes

relevant biological and regulatory information.

Aspect Key Information

Biological Origin Metabolite of Boldenone (an androgenic anabolic steroid) [1]

Primary Significance Marker for illegal use of Boldenone in meat production and athletics [1] [3]

| Toxicological Effects (Boldenone) | • Reproductive Toxicity: Significant harmful effects on male rabbit

reproductive functions; reduced testes/epididymis weight, sperm motility/count, serum testosterone;

histopathological damage [5]. • Other Risks: Classified by IARC as probable human carcinogen (Class 2A);

associated with cardiovascular, hepatic, neuroendocrine damage, and psychiatric disorders [5]. | | Regulatory

Status | Use is officially banned in humans and animals for human consumption [1] [5] |

The relationship between boldenone and its metabolite, 4-Dihydroboldenone, can be visualized through the

following metabolic pathway. This diagram illustrates the context in which 4-Dihydroboldenone is

identified and measured.

Boldenone
(Anabolic Steroid)

Metabolite
4-Dihydroboldenone

Metabolism Analytical Detection
(GC-MS, LC-MS/MS, NMR)

Identification Confirm Illicit UseEvidence

Click to download full resolution via product page

> The metabolic and analytical pathway from the parent compound, Boldenone, to its key metabolite, 4-

Dihydroboldenone, and subsequent detection.

Research Implications and Key Considerations

The data on 4-Dihydroboldenone highlights several critical points for researchers:

Detection is Key: Since anabolic steroids like boldenone are extensively metabolized, identifying

long-lived metabolites like 4-Dihydroboldenone is essential for effective anti-doping and food safety
controls [1] [3].
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Toxicological Significance: The presence of this metabolite is an indicator of exposure to

boldenone, a substance with documented serious adverse effects on reproductive and other organ
systems [5].

Use of Predicted Data: Much of the available spectroscopic data is computationally predicted.
Laboratory experiments are required to obtain confirmed experimental spectra and validate these

models for definitive identification [4] [2].
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To cite this document: Smolecule. [4-Dihydroboldenone HMDB ID HMDB0006035]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b645688#4-

dihydroboldenone-hmdb-id-hmdb0006035]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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